1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-(3-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H24N2O/c1-16-6-5-9-19(14-16)21-20(23)18-10-12-22(13-11-18)15-17-7-3-2-4-8-17/h2-9,14,18H,10-13,15H2,1H3,(H,21,23)
• InChI Key: IRSANPNATWIUEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the family of piperidine derivatives. It was first synthesized in the 1970s and has since been studied for its potential use in scientific research.

Mechanism of Action

1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide has been shown to inhibit the reuptake of dopamine, leading to an increase in dopamine levels in the brain. It also binds to the sigma-1 receptor, which may be involved in modulating dopamine release. The exact mechanism of action of 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide is not fully understood and requires further research.
Biochemical and Physiological Effects:
The increase in dopamine levels in the brain caused by 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide has been shown to have several biochemical and physiological effects. It can lead to increased locomotor activity, as well as changes in mood and behavior. 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide has also been shown to have analgesic effects, possibly through its interaction with the sigma-1 receptor.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide in lab experiments is its specificity for the dopamine transporter and sigma-1 receptor. This allows for more targeted studies of dopamine signaling in the brain. However, 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide has also been shown to have potential neurotoxic effects, which must be taken into consideration when using it in experiments.

Future Directions

There are several future directions for research on 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide. One area of focus could be the development of more selective ligands for the sigma-1 receptor, which could have potential therapeutic applications. Another area of focus could be the investigation of the potential neurotoxic effects of 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide and the development of safer alternatives for use in research. Additionally, further studies could be conducted to better understand the mechanism of action of 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide and its potential for use in imaging studies.

Scientific Research Applications

1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the dopamine transporter and the sigma-1 receptor, which are both involved in the regulation of dopamine signaling in the brain. 1-benzyl-N-(3-methylphenyl)-4-piperidinecarboxamide has also been studied for its potential use as a radioligand for imaging studies.